N-(2-methoxyphenyl)-N'-(phenylsulfonyl)benzimidamide

• IUPAC Name: N'-(benzenesulfonyl)-N-(2-methoxyphenyl)benzenecarboximidamide
• InChI: InChI=1S/C20H18N2O3S/c1-25-19-15-9-8-14-18(19)21-20(16-10-4-2-5-11-16)22-26(23,24)17-12-6-3-7-13-17/h2-15H,1H3,(H,21,22)
• InChI Key: WSDAYBBGALWEBN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=NS(=O)(=O)C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C20H18N2O3S
• Molecular Weight: 366.4 g/mol

Description

N-(2-methoxyphenyl)-N'-(phenylsulfonyl)benzimidamide, commonly known as MpsB, is a chemical compound used in scientific research to inhibit bacterial growth. It belongs to the benzimidazole class of compounds and is synthesized through a specific method.

Scientific Research Applications

Chromogenic Indicator and Cell Viability

A study introduced a highly water-soluble disulfonated tetrazolium salt, which is reduced by NADH to produce a water-soluble formazan dye, demonstrating its utility as a sensitive chromogenic indicator for NADH and as a cell viability indicator in cell proliferation assays (M. Ishiyama et al., 1997).

Novel Sulfonated Thin-Film Composite Membranes

Research on novel sulfonated aromatic diamine monomer-based thin-film composite (TFC) nanofiltration (NF) membranes revealed their improved water flux and ability to treat dye solutions, highlighting their significance in enhancing water permeability without compromising dye rejection. This demonstrates the role of sulfonic acid groups in water permeation and dye rejection during TFC NF separation processes (Yang Liu et al., 2012).

Sulfonated Polyimides for Fuel Cell Applications

A study focused on sulfonated polyimides bearing benzimidazole groups in the main chains synthesized for direct methanol fuel cell (DMFC) applications. The membranes exhibited high mechanical strength, thermal stability, water stability, and proton conductivity. They also demonstrated reduced methanol uptake and suppressed methanol crossover in DMFC operation, displaying high DMFC performances even at high methanol concentrations, suggesting potential for DMFC applications at mediate temperatures (Kangcheng Chen et al., 2010).

Sulfonated Naphthalene Dianhydride Based Polyimide Copolymers

Research on sulfonated naphthalene dianhydride based polyimide copolymers assessed their properties for fuel cell applications. The copolyimides were synthesized from a novel disulfonated diamine and naphthalenetetracarboxylic dianhydride, showing good ductility and toughness. The study of their water sorption, proton conductivity, water stability, methanol permeability, and direct methanol fuel cell (DMFC) performance indicated that these membranes had lower methanol permeability compared to Nafion and performed comparably in short-term DMFC testing at 80°C, highlighting their potential for fuel cell applications (B. Einsla et al., 2005).